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Compound of Interest

Compound Name: Fluometuron-d6

Cat. No.: B12403948

Disclaimer: This document provides a comprehensive overview of the safety data for
Fluometuron-d6 (CAS No. 2030182-29-5). As a specific Safety Data Sheet (SDS) for the
deuterated standard Fluometuron-dé6 is not readily available, this guide has been compiled
using data from the non-labeled parent compound, Fluometuron (CAS No. 2164-17-2). The
toxicological and ecotoxicological properties are presumed to be comparable due to the
chemical similarity. This guide is intended for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties

Fluometuron is a selective herbicide belonging to the phenylurea class.[1][2] It appears as a
white to tan crystalline solid or powder.[1][3]
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Property Value Source(s)
Molecular Formula C10H11F3N20 [4]
Molecular Weight 232.20 g/mol

Melting Point 163-164.5 °C

Water Solubility 105 mg/L at 20 °C

Vapor Pressure 5x 10-® mmHg at 20 °C

Octanol/Water Partition 223
Coefficient (log Kow) '

Stable in water at pH 1 to 13 at
Stability 20°C. Hydrolyzed by acid or
base.

Hazard Identification and Classification

Fluometuron is classified as harmful if swallowed and may cause moderate eye and skin
irritation. It is also considered a potential ground water contaminant.

Hazard Class GHS Category Signal Word Hazard Statement
o ] H302: Harmful if
Acute Toxicity (Oral) Category 4 Warning
swallowed
o _ Causes serious eye
Eye Irritation Category 2 Warning S
irritation
Skin Irritation Category 2 Warning Causes skin irritation

This classification is based on the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.

Toxicological Data
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The primary routes of exposure are dermal and inhalation. Animal studies indicate that target
organs include the spleen, kidneys, and liver.

-

. ) Classificati
Endpoint Species Route Value Source(s)
on

1,450 - 8,900

LD50 Rat Oral Category 4
mg/kg

_ >10,000 N

LD50 Rabbit Dermal Not Classified
mg/kg

LC50 Rat Inhalation >2.07 mg/L Category 4

Irritati | S

Endpoint Species Result Classification Source(s)
Skin Irritation Rabbit Mild Irritant Category 2
o ] Induces corneal
Eye Irritation Rabbit ) Category 2A
opacity
Skin . . L o
o Guinea Pig Not a sensitizer Not Classified
Sensitization

Ecotoxicological Data

Fluometuron is slightly toxic to fish and aquatic invertebrates.
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Endpoint Species Duration Value Source(s)
LC50 Rainbow Trout 96 hours 30 mg/L
LC50 Bluegill Sunfish 96 hours 48 mg/L

Daphnia magna
EC50 48 hours 54 mg/L
(Water Flea)

Bobwhite Quail
LD50 - >2150 mg/kg
(Oral)

Experimental Protocols

The toxicological and ecotoxicological data presented are typically generated using
standardized test protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD). Below are summaries of the methodologies for key
experiments.

Acute Oral Toxicity (OECD 423)

The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of
animals. A starting dose is administered to a group of three animals of a single sex (usually
females). The outcome (mortality or survival) determines the next dosing step. The procedure
continues until the criteria for classification are met, which allows for the estimation of the LD50
and the assignment of a GHS category. Observations for signs of toxicity are made for at least
14 days.

Acute Dermal Toxicity (OECD 402)

This test evaluates the adverse effects of a single dermal application of a substance. The test
substance is applied uniformly to a shaved area (at least 10% of the body surface) of the
animal's skin (typically rats or rabbits) and held in place with a porous gauze dressing for a 24-
hour exposure period. Animals are observed for signs of toxicity for 14 days. The LD50 is
determined based on the mortality observed at different dose levels.

Acute Eye Irritation/Corrosion (OECD 405)
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This test assesses the potential of a substance to cause eye irritation or corrosion. A single
dose of the test substance is applied to one eye of an experimental animal (usually an albino
rabbit), with the other eye serving as a control. The eyes are examined at specific intervals
(e.g., 1, 24, 48, and 72 hours) and scored for lesions of the cornea, iris, and conjunctiva. The
reversibility of the observed effects is also evaluated.

Skin Irritation (OECD 404)

This method determines the potential for a substance to cause reversible inflammatory
changes to the skin. The test substance is applied to a small patch of skin on a test animal
(typically a rabbit) for a period of up to 4 hours. The skin is then observed for signs of erythema
(redness) and edema (swelling) at specified intervals after patch removal, and the reactions are
scored.

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test measures the acute toxicity of a substance to aquatic invertebrates. Young Daphnia
(less than 24 hours old) are exposed to a range of concentrations of the test substance for 48
hours. The number of immobilized Daphnia is recorded at 24 and 48 hours. The EC50 (the
concentration that immobilizes 50% of the Daphnia) is then calculated.

Fish, Acute Toxicity Test (OECD 203)

This test evaluates the acute toxicity of a substance to fish. Fish of a recommended species
are exposed to the test substance in a static, semi-static, or flow-through system for 96 hours.
Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours. The LC50 (the
concentration that is lethal to 50% of the fish) is calculated at the end of the exposure period.

Visualized Workflows and Pathways
Hazard Communication and Safe Handling

The following diagrams illustrate key safety workflows and the hazard classification for
Fluometuron-dé6.
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Fluometuron-dé

({Acute Toxicity (Oral) | GHS Category 4 | H302: Harmful if swallowed)) ({Eye Iritation | GHS Category 2 | Causes serious eye irritation}) ({Skin Iitation | GHS Category 2 | Causes skin irritation})

GHsO07

Exclamation Mark

Signal Word: Warning
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GHS Hazard Classification for Fluometuron-d6.
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Wear Safety Glasses
with Side-shields or Goggles
Sj

Hands (Wear Chemical-resistant Glove

(e.g., nitrile)
Assess Risk of Exposure | A

(e.g., splashing, dust)
Wear Laboratory Coat

Use in a Ventilated Area.
Consider Respirator for Dust

Handling Fluometuron-dé Proceed with Work

Inhalation

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Workflow.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12403948?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill of Fluometuron-d6 Occurs

Evacuate Immediate Area

;

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

;

Contain the Spill
(Use absorbent material for liquids)

;

Carefully Collect Spilled Material
(Avoid generating dust)

;

Decontaminate the Area
(Wash with soap and water)

i

Dispose of Waste
in a Sealed Container
(Follow institutional guidelines)

Report the Incident

Click to download full resolution via product page

Workflow for Responding to a Chemical Spill.

Mechanism of Action
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Fluometuron acts as a selective herbicide by inhibiting photosynthesis in susceptible plants.

Photosystem II (PSII) in Chloroplast

Blocks e~ transfer to

ATP & NADPH Production

Photosynthesis
(Plant Growth)

Plastoquinone (PQ) Electron Transport Chain

Click to download full resolution via product page

Simplified Mechanism of Fluometuron as a Photosynthesis Inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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